Cas no 1269291-21-5 (1-(3-Fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole)

1-(3-Fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole structure

1269291-21-5 structure

Product Name:1-(3-Fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole

CAS No:1269291-21-5

MF:C₁₃H₉FN₂S

MW:244.287364721298

CID:1089293

PubChem ID:56956079

Update Time:2025-04-20

1-(3-Fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(3-Fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole
- 1-(3-fluorophenyl)-5-thiophen-3-ylpyrazole
- A12189
- 1269291-21-5
- DTXSID20719006
- AKOS022172587
- Inchi： 1S/C13H9FN2S/c14-11-2-1-3-12(8-11)16-13(4-6-15-16)10-5-7-17-9-10/h1-9H
- InChI Key： YVCLJQNJZUHPQM-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C1=CC=NN1C1C=CC=C(C=1)F

Computed Properties

Exact Mass: 244.04704763g/mol
Monoisotopic Mass: 244.04704763g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 46.1Å²

1-(3-Fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM188314-1g	1-(3-fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole	1269291-21-5	95%	1g	$464	2021-08-05
Chemenu	CM188314-1g	1-(3-fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole	1269291-21-5	95%	1g	$454	2024-08-02
Alichem	A049003239-1g	1-(3-Fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole	1269291-21-5	95%	1g	409.02 USD	2021-06-01
Ambeed	A613849-1g	1-(3-Fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole	1269291-21-5	95+%	1g	$409.0	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1770504-1g	1-(3-Fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole	1269291-21-5	98%	1g	￥4008.00	2024-08-09

1-(3-Fluorophenyl)-5-(thiophen-3-yl)-1H-pyrazole Related Literature

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4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

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